2-(acetylsulfanyl)-N-(4-phenyl-1,3-thiazol-2-yl)acetamide
Overview
Description
“2-(4-PHENYL-1,3-THIAZOL-2-YL)ACETOHYDRAZIDE” is a chemical compound with the molecular formula C11H11N3OS and a molecular weight of 233.29 . It is available for purchase from various chemical suppliers .
Molecular Structure Analysis
The molecular structure of “2-(4-PHENYL-1,3-THIAZOL-2-YL)ACETOHYDRAZIDE” consists of a phenyl group attached to a thiazole ring, which is further connected to an acetylhydrazide group .Scientific Research Applications
Antioxidant Applications
Thiazole derivatives, such as the compound , have been found to exhibit antioxidant properties . They can neutralize free radicals and prevent oxidative stress, which is beneficial in the treatment of various diseases associated with oxidative damage.
Analgesic and Anti-inflammatory Applications
Thiazole compounds have been reported to possess analgesic and anti-inflammatory activities . They can potentially be used in the development of new drugs for pain and inflammation management.
Antimicrobial and Antifungal Applications
Thiazole derivatives have shown antimicrobial and antifungal activities . They can inhibit the growth of various bacteria and fungi, making them potential candidates for the development of new antimicrobial and antifungal agents.
Antiviral Applications
Thiazole compounds have demonstrated antiviral properties . They can potentially be used in the development of antiviral drugs.
Diuretic Applications
Thiazole derivatives have been found to have diuretic effects . They can increase urine production and potentially be used in the treatment of conditions like hypertension and edema.
Anticonvulsant Applications
Thiazole compounds have shown anticonvulsant activities . They can potentially be used in the development of new drugs for the treatment of epilepsy and other seizure disorders.
Neuroprotective Applications
Thiazole derivatives have demonstrated neuroprotective effects . They can potentially be used in the treatment of neurodegenerative diseases like Alzheimer’s and Parkinson’s.
Antitumor or Cytotoxic Applications
Thiazole compounds have been found to have antitumor or cytotoxic effects . They can inhibit the growth of tumor cells and potentially be used in cancer treatment.
Safety and Hazards
properties
IUPAC Name |
S-[2-oxo-2-[(4-phenyl-1,3-thiazol-2-yl)amino]ethyl] ethanethioate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12N2O2S2/c1-9(16)18-8-12(17)15-13-14-11(7-19-13)10-5-3-2-4-6-10/h2-7H,8H2,1H3,(H,14,15,17) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QONVQOGTMGRIJE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)SCC(=O)NC1=NC(=CS1)C2=CC=CC=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12N2O2S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
292.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
S-(2-oxo-2-((4-phenylthiazol-2-yl)amino)ethyl) ethanethioate | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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